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Cat. No.: B15609727 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
eeAChE-IN-3, also known as compound YS3g, is a potent, orally active dual inhibitor of

acetylcholinesterase (AChE) from Electrophorus electricus (eeAChE) and Interleukin-6 (IL-6).

[1] Its ability to inhibit both AChE and IL-6 suggests its potential as a therapeutic agent for

neurodegenerative diseases like Alzheimer's disease, where both cholinergic dysfunction and

neuroinflammation are key pathological features.[2] Preclinical studies have demonstrated that

eeAChE-IN-3 can reverse learning and memory impairment in a streptozotocin (STZ)-induced

mouse model of Alzheimer's disease, highlighting its promise for further in vivo investigation.[1]

[2]

These application notes provide detailed information and protocols for the dosing and

formulation of eeAChE-IN-3 for in vivo studies, based on available preclinical data.

Data Presentation
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Target Enzyme/Cytokine IC₅₀ (µM)

eeAChE (Electrophorus electricus) 0.54[1]

Rat AChE 0.49[1]

Rat BuChE 8.54[1]

IL-6 0.57[1]

In Vivo Efficacy of eeAChE-IN-3
Animal Model Dosing Regimen (Oral) Key Findings

STZ-induced amnesia in mice 0.2, 0.4, and 0.8 mg/kg

Dose-dependent reversal of

memory deficit. At 0.8 mg/kg,

histopathology was similar to

normal-control animals.[2]

Signaling Pathway
The primary mechanism of action of eeAChE-IN-3 is the inhibition of acetylcholinesterase. This

inhibition leads to an increase in the concentration and duration of the neurotransmitter

acetylcholine in the synaptic cleft, thereby enhancing cholinergic neurotransmission. This is a

critical pathway for cognitive functions such as learning and memory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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